Cas no 2034516-29-3 (11-[(6-methylpyridin-2-yl)methyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene)

• Product Name: 11-[(6-methylpyridin-2-yl)methyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene
• CAS No: 2034516-29-3
• MF: C₁₇H₁₈N₂
• MW: 250.338223934174
• CID: 5336437
• Update Time: 2025-10-30

11-[(6-methylpyridin-2-yl)methyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene Chemical and Physical Properties

Names and Identifiers

• 9-((6-methylpyridin-2-yl)methyl)-1,2,3,4-tetrahydro-1,4-epiminonaphthalene
• 11-[(6-methylpyridin-2-yl)methyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene

• Inchi： 1S/C17H18N2/c1-12-5-4-6-13(18-12)11-19-16-9-10-17(19)15-8-3-2-7-14(15)16/h2-8,16-17H,9-11H2,1H3
• InChI Key： XGMIPVJRXGXXOU-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=C(C)N=2)C2C3C=CC=CC=3C1CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 2.7
• Topological Polar Surface Area: 16.1

Additional information on 11-[(6-methylpyridin-2-yl)methyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene

Research Briefing on 11-[(6-methylpyridin-2-yl)methyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene (CAS: 2034516-29-3)

The compound 11-[(6-methylpyridin-2-yl)methyl]-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene (CAS: 2034516-29-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, which combines a tricyclic core with a pyridinylmethyl substituent. This architecture is believed to confer selective binding affinity towards specific biological targets, particularly in the central nervous system (CNS). Computational docking studies suggest potential interactions with neurotransmitter receptors, making it a subject of interest for neuropharmacological research.

In vitro assays have demonstrated moderate inhibitory activity against key enzymes involved in neurodegenerative pathways. Notably, the compound shows a favorable pharmacokinetic profile, with good blood-brain barrier permeability and metabolic stability, as evidenced by recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

Current research efforts are focused on optimizing the synthetic route for 2034516-29-3 to improve yield and scalability. Recent publications describe a novel catalytic asymmetric synthesis method that achieves higher enantiomeric purity, which is crucial for its potential therapeutic applications.

Preliminary in vivo studies in animal models have shown promising results in modulating specific neurological pathways without significant off-target effects. However, further toxicological evaluations and mechanism-of-action studies are required before considering clinical translation.

The compound's patent landscape shows increasing activity, with several pharmaceutical companies filing applications related to its derivatives and therapeutic uses. This suggests growing commercial interest in this chemical scaffold.

Future research directions include structure-activity relationship (SAR) studies to explore modifications that might enhance potency and selectivity, as well as investigations into potential combination therapies with existing CNS drugs.